Cas no 2228722-80-1 (2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine
• CAS No: 2228722-80-1
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 6162708
• PubChem ID: 165981099
• Update Time: 2025-07-20

2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine
• EN300-1925923
• 2228722-80-1

• Inchi： 1S/C12H18BrNO2/c1-12(2,7-14)8-5-9(15-3)11(13)10(6-8)16-4/h5-6H,7,14H2,1-4H3
• InChI Key： DDVYOQFHKDENRA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)C(C)(C)CN)OC

Computed Properties

• Exact Mass: 287.05209g/mol
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine (CAS No. 2228722-80-1)

The compound 2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine (CAS No. 2228722-80-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a brominated dimethoxyphenyl group and a methylpropan-1-amine moiety, this compound is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its synthetic versatility and bioactive properties, which make it a valuable intermediate in the development of novel therapeutics.

In recent years, the demand for high-purity research chemicals like 2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's CAS No. 2228722-80-1 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in cutting-edge studies. Its bromine-substituted aromatic ring and amine functional group contribute to its reactivity, enabling diverse chemical modifications for tailored applications.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for neurological disorders. Given its structural similarity to known neuroactive compounds, 2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine is being investigated for its potential interactions with central nervous system (CNS) targets. Researchers are also examining its role in enzyme inhibition and receptor binding, which could pave the way for new treatments for conditions like anxiety or cognitive decline.

From a synthetic chemistry perspective, the compound's 4-bromo-3,5-dimethoxyphenyl scaffold is highly versatile. It serves as a building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex biaryl structures. This adaptability aligns with the growing interest in green chemistry and atom-efficient synthesis, as researchers seek sustainable methods to produce high-value intermediates.

Another area of interest is the compound's potential in material science. Its aromatic bromine group allows for functionalization in polymer chemistry, enabling the design of advanced materials with tailored optical or electronic properties. This has implications for organic electronics, including OLEDs and conductive polymers, where precise molecular control is critical for performance optimization.

Quality control and analytical characterization of 2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine are paramount for research reproducibility. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound's CAS No. 2228722-80-1 is a key identifier in regulatory documentation, ensuring compliance with global chemical safety standards.

In summary, 2-(4-bromo-3,5-dimethoxyphenyl)-2-methylpropan-1-amine (CAS No. 2228722-80-1) represents a multifaceted tool for modern research. Its applications span pharmaceutical development, catalysis, and material innovation, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing biomedical and technological challenges.